Cas no 2697147-99-0 (Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy-)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy-
• CAS No: 2697147-99-0
• MF: C₇H₆BrN₃O
• MW: 228.05
• CID: 5110146
• PubChem ID: 168443495
• Update Time: 2025-06-25

Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy-
• 2697147-99-0
• 7-bromo-4-methoxy-pyrrolo[2,1-f][1,2,4]triazine
• F98333
• 7-Bromo-4-methoxypyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C7H6BrN3O/c1-12-7-5-2-3-6(8)11(5)10-4-9-7/h2-4H,1H3
• InChI Key： KKQUERIZDVLDPF-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C(OC)=NC=N2

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.4Ų

Additional information on Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy-

Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy: A Comprehensive Overview

Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-4-methoxy (CAS No: 2697147-99-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring fused with a triazine moiety. The presence of a bromine atom at position 7 and a methoxy group at position 4 introduces specific electronic and steric properties that make this compound a valuable building block in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Pyrrolo[2,1-f][1,2,4]triazine derivatives. Researchers have employed various methodologies to construct this complex heterocyclic framework. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to achieve high yields of this compound. The reaction conditions were optimized to minimize side reactions and maximize the formation of the desired product.

The structural uniqueness of Pyrrolo[2,1-f][1,2,4]triazine makes it an attractive candidate for exploring its biological activities. In vitro studies have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines. A research team from the University of California reported that Pyrrolo[2,1-f][1,2,4]triazine derivatives can induce apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

In addition to its biological applications, Pyrrolo[2,1-f][1,2,4]triazine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a potential ligand in catalytic systems. A study published in Nature Communications demonstrated that this compound can act as an efficient ligand for palladium-catalyzed cross-coupling reactions.

Despite its potential applications, further research is needed to fully elucidate the properties and mechanisms of action of Pyrrolo[2,f][f][f]. Collaborative efforts between chemists and biologists are essential to explore its therapeutic potential and optimize its pharmacokinetic properties for clinical use.